5-(4-Methylphenyl)-4-(pyrrolidin-1-ylcarbonyl)isoxazole
Cat. No. B8352643
M. Wt: 256.30 g/mol
InChI Key: LYWHLVOJKYHVBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07666888B2
Procedure details
The title compound was prepared from 5-(4-methylphenyl)isoxazole-4-carboxylic acid (10.2 mg, 0.050 mmol) and pyrrolidine (4.3 mg, 0.060 mmol) as described in synthetic method A and thereafter purified by preparative HPLC method A to give a solid (7.1 mg). MS (pos) m/z 257.2 (M+H).
Name
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[O:12][N:11]=[CH:10][C:9]=2[C:13]([OH:15])=O)=[CH:4][CH:3]=1.[NH:16]1[CH2:20][CH2:19][CH2:18][CH2:17]1>>[CH3:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[O:12][N:11]=[CH:10][C:9]=2[C:13]([N:16]2[CH2:20][CH2:19][CH2:18][CH2:17]2)=[O:15])=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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10.2 mg
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Type
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reactant
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Smiles
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CC1=CC=C(C=C1)C1=C(C=NO1)C(=O)O
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Name
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|
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Quantity
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4.3 mg
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Type
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reactant
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Smiles
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N1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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purified by preparative HPLC method A
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1=CC=C(C=C1)C1=C(C=NO1)C(=O)N1CCCC1
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Name
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|
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.1 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
